Phenol, 4-[(4-methoxyphenyl)-1-naphthalenylmethyl]-2-methyl-

• CAS No.: 586949-84-0
• Molecular Formula: C25H22O2
• Molecular Weight: 354.4 g/mol
• IUPAC Name: 4-[(4-methoxyphenyl)-naphthalen-1-ylmethyl]-2-methylphenol
• InChI: InChI=1S/C25H22O2/c1-17-16-20(12-15-24(17)26)25(19-10-13-21(27-2)14-11-19)23-9-5-7-18-6-3-4-8-22(18)23/h3-16,25-26H,1-2H3
• InChI Key: COEWVZJWKYUMBH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C(C2=CC=C(C=C2)OC)C3=CC=CC4=CC=CC=C43)O

Description

Phenol, 4-[(4-methoxyphenyl)-1-naphthalenylmethyl]-2-methyl- is a useful research compound. Its molecular formula is C25H22O2 and its molecular weight is 354.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of (4-methoxyphenyl)-naphth-1-yl carbinol of formula II (5.0 gm, 0.018 mol )and o-cresol (2.4 ml, 0.022 mol) in a mixture of anhydrous benzene, anhydrous pentane (50 ml, 1:1), and AlCl3 (2.5 gm) was gradually added, after addition stirring was continued for 5-6 hrs at 0-4° C. The reaction mixture was decomposed by adding crushed ice with conc. HCl (0.5 ml) and extracted with ethyl acetate. The organic layer was washed successively with water, dried over Na2SO4 and concentrated to give an oil, which was chromatographed over silica gel using benzene-hexane as the eluent to give the title compound of formula III, yield 4.5 gm (67.16%).